![molecular formula C9H7BrF2O2 B1460527 Methyl 4-bromo-3,5-difluorophenylacetate CAS No. 1807169-26-1](/img/structure/B1460527.png)
Methyl 4-bromo-3,5-difluorophenylacetate
Overview
Description
“Methyl 4-bromo-3,5-difluorophenylacetate” is a chemical compound with the molecular formula C9H7BrF2O2 . It has a molecular weight of 265.05 g/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular formula of C9H7BrF2O2 and a molecular weight of 265.05 g/mol .Scientific Research Applications
Methyl 4-bromo-3,5-difluorophenylacetate has been used in a variety of scientific research applications, including organic synthesis, drug synthesis, and biochemistry. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It has also been used in the synthesis of a variety of drugs, including antibiotics and antifungals. In addition, this compound has been used in the synthesis of a variety of biochemical compounds, including enzymes, hormones, and vitamins.
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in suzuki–miyaura cross-coupling reactions , which suggests that its targets could be related to this process.
Mode of Action
In the context of suzuki–miyaura cross-coupling reactions, the compound may interact with its targets through a process involving oxidative addition and transmetalation .
Biochemical Pathways
Given its potential use in suzuki–miyaura cross-coupling reactions , it can be inferred that it may play a role in pathways involving carbon–carbon bond formation.
Result of Action
Its potential role in suzuki–miyaura cross-coupling reactions suggests that it may contribute to the formation of new carbon–carbon bonds, which could have significant effects at the molecular level.
This compound presents an interesting area for future study, particularly in the context of Suzuki–Miyaura cross-coupling reactions .
Advantages and Limitations for Lab Experiments
The advantages of using Methyl 4-bromo-3,5-difluorophenylacetate in laboratory experiments include its low cost, its low toxicity, and its ability to form a variety of compounds. In addition, this compound is relatively easy to synthesize, making it a convenient and cost-effective choice for laboratory experiments. However, there are some limitations of using this compound in laboratory experiments, including its low solubility in water and its low vapor pressure.
Future Directions
There are a variety of potential future directions for the use of Methyl 4-bromo-3,5-difluorophenylacetate in scientific research. These include the development of new synthetic methods for the synthesis of this compound, the investigation of the mechanism of action of this compound, the exploration of the effects of this compound on biochemical and physiological processes, and the development of new applications for this compound in drug synthesis and biochemistry. In addition, further research should be conducted to determine the potential toxicity of this compound and its potential for use in medical applications.
properties
IUPAC Name |
methyl 2-(4-bromo-3,5-difluorophenyl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrF2O2/c1-14-8(13)4-5-2-6(11)9(10)7(12)3-5/h2-3H,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IABYIVDJCIFKIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC(=C(C(=C1)F)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrF2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1807169-26-1 | |
Record name | methyl 2-(4-bromo-3,5-difluorophenyl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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